Cas no 1805331-45-6 (2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine
• CAS No: 1805331-45-6
• MF: C₇H₄ClF₂I₂N
• MW: 429.37211227417
• CID: 4811472
• Update Time: 2025-06-11

2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine

• Inchi： 1S/C7H4ClF2I2N/c8-2-5-3(11)1-4(12)6(13-5)7(9)10/h1,7H,2H2
• InChI Key： DMKAPLZAWFEBAF-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CCl)N=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine (CAS No. 1805331-45-6)

2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine (CAS No. 1805331-45-6) is a versatile compound with significant applications in the fields of medicinal chemistry and chemical biology. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel pharmaceuticals and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine consists of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and two iodine atoms. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the interest in halogenated pyridines has grown due to their potential as building blocks for the synthesis of bioactive molecules. The chloromethyl and difluoromethyl groups in 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine offer multiple points of reactivity, enabling the compound to participate in a wide range of chemical reactions. These reactions include nucleophilic substitution at the chloromethyl group, electrophilic substitution at the pyridine ring, and cross-coupling reactions involving the iodine atoms.

The biological activity of 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine has been explored in several studies. Research has shown that halogenated pyridines can exhibit various biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of halogenated pyridines demonstrated potent antiviral activity against several RNA viruses. Another study in the European Journal of Medicinal Chemistry highlighted the anticancer potential of similar compounds through their ability to inhibit specific enzymes involved in cancer cell proliferation.

The synthetic versatility of 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine makes it a valuable intermediate in the synthesis of complex molecules. Its reactivity can be harnessed to introduce diverse functional groups and create structurally complex compounds with potential therapeutic applications. For example, the chloromethyl group can be readily converted into other functional groups such as amines or ethers through nucleophilic substitution reactions. The difluoromethyl group can be utilized to introduce fluorine atoms into target molecules, which is often beneficial for enhancing the metabolic stability and bioavailability of drugs.

The iodine atoms in 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine are particularly useful for cross-coupling reactions such as Suzuki-Miyaura coupling and Stille coupling. These reactions allow for the introduction of aryl or alkyl groups onto the pyridine ring, expanding the scope of possible derivatives that can be synthesized from this compound. The ability to perform these transformations efficiently and selectively is crucial for optimizing the properties of target molecules for pharmaceutical applications.

In addition to its synthetic utility, 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine has been investigated for its potential as a ligand in metal complexes. Metal complexes formed with this compound have shown interesting catalytic properties and have been used in various catalytic processes. For instance, palladium complexes containing halogenated pyridines have been reported to be effective catalysts for carbon-carbon bond formation reactions.

The environmental impact and safety profile of 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine are also important considerations. While halogenated compounds can pose environmental concerns due to their persistence and potential toxicity, recent advancements in green chemistry have led to more sustainable synthetic methods that minimize these risks. Researchers are actively exploring ways to synthesize this compound using environmentally friendly reagents and conditions.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-3,5-diiodopyridine (CAS No. 1805331-45-6) is a multifaceted compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features and reactivity make it an attractive candidate for the development of novel pharmaceuticals and as a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemical research.